Cas no 537705-08-1 ((E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate)
537705-08-1 structure
Product Name:(E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate
CAS No:537705-08-1
MF:C27H27N5O3
MW:469.534985780716
MDL:MFCD15144738
CID:836680
Update Time:2024-11-03
(E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate Chemical and Physical Properties
Names and Identifiers
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- CP-724714
- (E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate
- (E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)-oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate
- Acetamide, 2-methoxy-N-[(2E)-3-[4-[[3-methyl-4-[(6-methyl-3-pyridinyl)oxy]phenyl]amino]-6-quin...
- CP-724714 ERBB2 KINASE INHIBITOR
- 2-Methoxy-N-[3-[4-[[3-methyl-4-[(6-methyl-3-pyridinyl)oxy]phenyl]amino]-6-quinazolinyl]-2-propen-1-yl]acetamide
- acetaMide, 2-Methoxy-N-[3-[4-[[3-Methyl-4-[(6-Methyl-3-pyridinyl)oxy]phenyl]aMino]-6-quinazolinyl]-2-propen-1-yl]-
- (E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)-oxy)phenyl)amino)quinazolin-6-yl)allyl)carba
- (E)-2-Methoxy-N-(3-(4-(3-Methyl-4-(6-Methylpyridin-3-yloxy)phenylaMino)quinazolin-6-yl)allyl)acetaMide
- -Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)
- (E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)-oxy)phenyl)amino)quinazolin-6-yl)allyl)ca
-
- MDL: MFCD15144738
- Inchi: 1S/C27H27N5O3/c1-18-13-21(8-11-25(18)35-22-9-6-19(2)29-15-22)32-27-23-14-20(7-10-24(23)30-17-31-27)5-4-12-28-26(33)16-34-3/h4-11,13-15,17H,12,16H2,1-3H3,(H,28,33)(H,30,31,32)
- InChI Key: LLVZBTWPGQVVLW-UHFFFAOYSA-N
- SMILES: C(NCC=CC1C=CC2C(C=1)=C(NC1=CC=C(OC3=CC=C(C)N=C3)C(C)=C1)N=CN=2)(=O)COC
Computed Properties
- Exact Mass: 469.21100
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
Experimental Properties
- Density: 1.251
- Boiling Point: 687.304°C at 760 mmHg
- Flash Point: 369.468 °C
- Solubility: DMSO 中≥23.5 mg/mL;不溶于水;乙醇中≥25.4 mg/mL
- PSA: 98.26000
- LogP: 6.40070
(E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate Security Information
- Storage Condition:Sealed in dry,2-8°C
(E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-MZ197-25mg |
CP-724714 |
537705-08-1 | ≥99% | 25mg |
¥4625.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-MZ197-5mg |
CP-724714 |
537705-08-1 | ≥99% | 5mg |
¥1270.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-MZ197-1mg |
CP-724714 |
537705-08-1 | ≥99% | 1mg |
¥364.0 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C129397-50mg |
CP-724714 |
537705-08-1 | ≥99% | 50mg |
¥6076.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C129397-10mg |
CP-724714 |
537705-08-1 | ≥99% | 10mg |
¥1710.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C129397-5mg |
CP-724714 |
537705-08-1 | ≥99% | 5mg |
¥898.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C129397-25mg |
CP-724714 |
537705-08-1 | ≥99% | 25mg |
¥3604.90 | 2023-09-03 | |
| DC Chemicals | DC8892-100 mg |
CP724714 |
537705-08-1 | >98% | 100mg |
$550.0 | 2022-03-01 | |
| DC Chemicals | DC8892-250 mg |
CP724714 |
537705-08-1 | >98% | 250mg |
$900.0 | 2022-03-01 | |
| DC Chemicals | DC8892-1 g |
CP724714 |
537705-08-1 | >98% | 1g |
$2100.0 | 2022-03-01 |
(E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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- Pharmaceutical and Biochemical Products Medical Target Class
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